Cas no 53413-68-6 (1,3-Benzodioxole, 5-(bromomethyl)-6-nitro-)

• Product Name: 1,3-Benzodioxole, 5-(bromomethyl)-6-nitro-
• CAS No: 53413-68-6
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• CID: 1582628
• PubChem ID: 85834743
• Update Time: 2025-04-21

1,3-Benzodioxole, 5-(bromomethyl)-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(bromomethyl)-6-nitro-
• 5-(bromomethyl)-6-nitrobenzo[d][1,3]dioxole
• DTXSID201274898
• 53413-68-6
• 5-(bromomethyl)-6-nitro-benzo[1,3]dioxole
• 5-(bromomethyl)-6-nitro-1,3-benzodioxole

• MDL： MFCD09745273
• Inchi： 1S/C8H6BrNO4/c9-3-5-1-7-8(14-4-13-7)2-6(5)10(11)12/h1-2H,3-4H2
• InChI Key： JPMUETBCASLXSE-UHFFFAOYSA-N
• SMILES： BrCC1=CC2=C(C=C1[N+](=O)[O-])OCO2

Computed Properties

• Exact Mass: 258.94798
• Monoisotopic Mass: 258.94802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6